Cas no 1443348-39-7 (3-pentylsulfanylbenzaldehyde)

• Product Name: 3-pentylsulfanylbenzaldehyde
• CAS No: 1443348-39-7
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• MDL: MFCD21760468
• CID: 5150927
• Update Time: 2026-03-03

3-pentylsulfanylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-pentylsulfanylbenzaldehyde

• MDL： MFCD21760468
• Inchi： 1S/C12H16OS/c1-2-3-4-8-14-12-7-5-6-11(9-12)10-13/h5-7,9-10H,2-4,8H2,1H3
• InChI Key： GPLOLDDHQDURNJ-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(SCCCCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-pentylsulfanylbenzaldehyde

3-Pentylsulfanylbenzaldehyde (CAS No. 1443348-39-7): An Overview of Its Structure, Properties, and Applications

3-Pentylsulfanylbenzaldehyde (CAS No. 1443348-39-7) is a unique organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, also known as 3-(pentylthio)benzaldehyde, is characterized by its distinct molecular structure, which includes a benzaldehyde moiety and a pentylthio group. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable compound for various applications.

The molecular formula of 3-pentylsulfanylbenzaldehyde is C₁₂H₁₆O_S, with a molecular weight of approximately 208.32 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic aromatic odor. Its solubility in organic solvents such as ethanol, methanol, and dichloromethane makes it suitable for use in various chemical reactions and analytical techniques.

In terms of its chemical structure, the benzaldehyde moiety in 3-pentylsulfanylbenzaldehyde is responsible for its reactivity and potential as a building block in organic synthesis. The presence of the pentylthio group adds complexity to the molecule, influencing its stability and reactivity. This group can participate in various chemical reactions, such as nucleophilic substitution and oxidation, making the compound versatile for synthetic transformations.

Recent research has focused on the potential applications of 3-pentylsulfanylbenzaldehyde in pharmaceutical and medicinal chemistry. One area of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel antitumor agents. The researchers found that derivatives of 3-pentylsulfanylbenzaldehyde exhibited significant cytotoxic activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

Beyond its pharmaceutical applications, 3-pentylsulfanylbenzaldehyde has also been explored for its use in fragrance and flavor industries. The unique aromatic properties of this compound make it suitable for creating complex scent profiles in perfumes and flavor enhancers in food products. A study published in the Journal of Agricultural and Food Chemistry demonstrated that 3-pentylsulfanylbenzaldehyde-based fragrances were well-received by consumers due to their pleasant and distinctive aroma.

In addition to its practical applications, the synthesis and characterization of 3-pentylsulfanylbenzaldehyde have been extensively studied to optimize its production processes. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the reaction of 3-bromobenzaldehyde with pentanethiol in the presence of a base, followed by purification through column chromatography. This approach has been shown to yield high purity products with good yields.

The environmental impact of compounds like 3-pentylsulfanylbenzaldehyde is another important consideration in their use and production. Research has shown that proper handling and disposal practices can minimize any potential environmental risks associated with these chemicals. Additionally, efforts are being made to develop greener synthetic methods that reduce waste generation and energy consumption during production.

In conclusion, 3-pentylsulfanylbenzaldehyde (CAS No. 1443348-39-7) is a multifaceted compound with a wide range of applications in pharmaceutical research, fragrance development, and organic synthesis. Its unique chemical structure and properties make it an attractive candidate for further exploration and innovation in these fields. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological advancements.